Cas no 1360534-66-2 (methyl (2S)-2-amino-3-bromopropanoate)

• Product Name: methyl (2S)-2-amino-3-bromopropanoate
• CAS No: 1360534-66-2
• MF: C₄H₈BrNO₂
• MW: 182.015820503235
• CID: 6285817
• PubChem ID: 155943627
• Update Time: 2025-05-23

methyl (2S)-2-amino-3-bromopropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27664213
• methyl (2S)-2-amino-3-bromopropanoate
• 1360534-66-2

• Inchi： 1S/C4H8BrNO2/c1-8-4(7)3(6)2-5/h3H,2,6H2,1H3/t3-/m1/s1
• InChI Key： GYGBHOSOAUCQKD-GSVOUGTGSA-N
• SMILES： BrC[C@H](C(=O)OC)N

Computed Properties

• Exact Mass: 180.97384g/mol
• Monoisotopic Mass: 180.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2S)-2-amino-3-bromopropanoate

Recent Advances in the Application of Methyl (2S)-2-amino-3-bromopropanoate (CAS: 1360534-66-2) in Chemical Biology and Pharmaceutical Research

Methyl (2S)-2-amino-3-bromopropanoate (CAS: 1360534-66-2) is a chiral brominated amino acid ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including peptide mimetics, enzyme inhibitors, and prodrugs. Its unique structural features, such as the presence of a reactive bromine atom and a chiral center, make it a valuable building block for the development of novel therapeutic agents and chemical probes.

Recent studies have highlighted the potential of methyl (2S)-2-amino-3-bromopropanoate in the design and synthesis of covalent inhibitors targeting critical enzymes involved in disease pathways. For instance, researchers have utilized this compound to develop irreversible inhibitors of proteases and kinases, which play pivotal roles in cancer, inflammation, and infectious diseases. The bromine moiety facilitates selective covalent modification of active-site residues, thereby enhancing the potency and specificity of the inhibitors. Additionally, the ester group allows for further derivatization, enabling the incorporation of diverse pharmacophores to optimize drug-like properties.

In the context of peptide synthesis, methyl (2S)-2-amino-3-bromopropanoate has been employed as a versatile precursor for the introduction of brominated side chains into peptide sequences. This modification can significantly alter the conformational and binding properties of peptides, leading to improved stability and target affinity. Recent work has demonstrated the utility of this approach in the development of peptide-based therapeutics for neurodegenerative disorders and metabolic diseases. Furthermore, the compound's compatibility with solid-phase peptide synthesis (SPPS) techniques has streamlined its use in high-throughput screening campaigns.

Another emerging application of methyl (2S)-2-amino-3-bromopropanoate lies in the field of bioconjugation. Researchers have exploited its reactive bromine atom for site-specific labeling of proteins and antibodies, enabling the creation of advanced diagnostic and therapeutic agents. For example, this compound has been used to generate antibody-drug conjugates (ADCs) with enhanced stability and controlled drug release profiles. The ability to precisely control the conjugation site minimizes heterogeneity and improves the pharmacokinetic properties of the resulting bioconjugates.

Recent advancements in synthetic methodology have also expanded the accessibility of methyl (2S)-2-amino-3-bromopropanoate and its derivatives. Novel catalytic asymmetric routes have been developed to produce this compound with high enantiomeric purity, addressing previous challenges associated with racemization during synthesis. These improvements have facilitated its broader adoption in medicinal chemistry campaigns and enabled the exploration of previously inaccessible chemical space.

In conclusion, methyl (2S)-2-amino-3-bromopropanoate (CAS: 1360534-66-2) represents a highly versatile tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to bioconjugation, with recent studies continually uncovering new opportunities for its use. As synthetic methods advance and our understanding of its reactivity deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and chemical probes. Future research directions may include the exploration of its utility in targeted protein degradation strategies and the development of novel prodrug platforms.